Cas no 21256-71-3 ((3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide)
21256-71-3 structure
Product Name:(3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide
CAS No:21256-71-3
MF:C30H42O9
MW:546.64909029007
CID:1399823
PubChem ID:12315402
Update Time:2025-04-20
(3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide Chemical and Physical Properties
Names and Identifiers
-
- (3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide
- 5-[(3S,10R,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-3-[(2S,5S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one
- 3-[(6-Deoxyhexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide
- DTXSID30943673
- UNII-1RD23DNN41
- Scillipheoside
- 1RD23DNN41
- Scilliphaosid [German]
- Q27252791
- 3-beta-((6-Deoxy-alpha-L-mannopyranosyl)oxy)-12-beta,14-dihydroxybufa-4,20,22-trienolide
- Bufa-4,20,22-trienolide, 3-beta-((6-deoxy-alpha-L-mannopyranosyl)oxy)-12-beta,14-dihydroxy-
- 21256-71-3
- SCILLIPHAOSIDE
- BUFA-4,20,22-TRIENOLIDE, 3-((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)-12,14-DIHYDROXY-, (3.BETA.,12.BETA.)-
- BRN 0071892
- SCILLIPHAEOSIDE
- Scilliphaosid
-
- Inchi: 1S/C30H42O9/c1-15-24(33)25(34)26(35)27(38-15)39-18-8-10-28(2)17(12-18)5-6-20-21(28)13-22(31)29(3)19(9-11-30(20,29)36)16-4-7-23(32)37-14-16/h4,7,12,14-15,18-22,24-27,31,33-36H,5-6,8-11,13H2,1-3H3/t15-,18-,19+,20+,21-,22+,24-,25+,26+,27-,28-,29-,30-/m0/s1
- InChI Key: ZBAPFMPUNXTWQQ-PVLLBMPJSA-N
- SMILES: O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](C=C3CC[C@@H]21)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O
Computed Properties
- Exact Mass: 546.28288291g/mol
- Monoisotopic Mass: 546.28288291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 3
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 146Ų
(3beta,8xi,9xi,12beta)-3-[(6-deoxy-alpha-D-glycero-hexopyranosyl)oxy]-12,14-dihydroxybufa-4,20,22-trienolide Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives
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